Cas no 109282-27-1 (1,4-Dimethylendothall)

1,4-Dimethylendothall structure
1,4-Dimethylendothall structure
Product Name:1,4-Dimethylendothall
CAS No:109282-27-1
MF:C10H14O5
MW:214.215163707733
CID:207386
PubChem ID:3065928
Update Time:2025-04-19

1,4-Dimethylendothall Chemical and Physical Properties

Names and Identifiers

    • 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 1,4-dimethyl-, (exo,exo)- (9CI)
    • 1,4-DIMETHYLENDOTHALL
    • (+-)-1,4-Dimethyl-7-oxa-norbornan-2endo,3exo-dicarbonsaeure
    • (+-)-1,4-dimethyl-7-oxa-norbornane-2endo,3exo-dicarboxylic acid
    • 1,4-dimethyl-,(exo,exo)-7-oxabicyclo(2.2.1)heptane-3-dicarboxylicacid
    • 1,4-DIMETHYL-7-OXABICYCLO[2.2.1]HEPTANE-2,3-DICARBOXYLIC ACID
    • 3-dicarboxylicacid(exo,exo)-4-dimethyl-7-oxabicyclo(2.2.1)heptane-2
    • SCHEMBL940918
    • CHEMBL7787
    • 109282-27-1
    • J-002259
    • HSCI1_000091
    • 7-Oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid, 1,4-dimethyl-, (exo,exo)-
    • 1,4-Dimethyl-7-oxabicyclo [2.2.1.]
    • 1,4-Dimethyl-7-oxabicyclo(2.2.1)heptane-2,3-dicarboxylic acid (exo,exo)-
    • 1,4-Dimethylendothall
    • Inchi: 1S/C10H14O5/c1-9-3-4-10(2,15-9)6(8(13)14)5(9)7(11)12/h5-6H,3-4H2,1-2H3,(H,11,12)(H,13,14)
    • InChI Key: LOIACBOKCRBDOQ-UHFFFAOYSA-N
    • SMILES: O1C2(C)CCC1(C)C(C(=O)O)C2C(=O)O

Computed Properties

  • Exact Mass: 214.08400
  • Monoisotopic Mass: 214.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 83.8Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 402.3±40.0 °C at 760 mmHg
  • Flash Point: 161.7±20.8 °C
  • Refractive Index: 1.562
  • PSA: 83.83000
  • LogP: 0.72940
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

1,4-Dimethylendothall Security Information

1,4-Dimethylendothall Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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